3-(2-Methylpyridin-4-yl)propanoic acid

• IUPAC Name: 3-(2-methylpyridin-4-yl)propanoic acid
• InChI: InChI=1S/C9H11NO2/c1-7-6-8(4-5-10-7)2-3-9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key: NWCOFMZVFDRCBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)CCC(=O)O
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID80668581
• Molecular Weight: 165.19 g/mol
• CAS RN: 26413-65-0

Description

3-(2-Methylpyridin-4-yl)propanoic acid, also known as MPAA, is a chemical compound that has been widely used in scientific research. It is a derivative of pyridine and has been found to possess several interesting properties that make it useful in various applications. In

Scientific Research Applications

Medicinal Chemistry Applications

Compounds structurally related to "3-(2-Methylpyridin-4-yl)propanoic acid" have been investigated for their potential in treating diseases such as osteoporosis. For instance, certain derivatives have been identified as potent and selective antagonists of the αvβ3 receptor, showing significant promise in the prevention and treatment of osteoporosis due to their excellent in vitro profiles and efficacy in in vivo models of bone turnover (Coleman et al., 2004; Hutchinson et al., 2003).

Analytical Methods for Quality Control

Analytical methods play a crucial role in the quality control of active pharmaceutical ingredients (APIs). Derivatives of 4-oxoquinoline-3-propanoic acids, which share molecular similarity with "3-(2-Methylpyridin-4-yl)propanoic acid," have been explored for their antimicrobial properties. The necessity for rigorous analytical methods, such as 13C NMR-spectroscopy and liquid chromatography-mass spectrometry (LC-MS/MS), has been highlighted to ensure the quality of these promising compounds (Zubkov et al., 2016).

Synthetic Chemistry

In synthetic chemistry, the versatility of compounds related to "3-(2-Methylpyridin-4-yl)propanoic acid" is evident through their use in synthesizing a variety of molecules. For example, one study demonstrated the one-step synthesis of pyrido[2,3-d]pyrimidines, amides, and benzoxazolylethylpyrimidine by condensing substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines, showcasing the potential of such compounds in creating diverse molecular architectures (Harutyunyan et al., 2015).